Cas no 883541-99-9 (4-[2-(5-Methyl-1H-benzoimidazol-2-yl)-ethyl]-phenylamine)

• Product Name: 4-[2-(5-Methyl-1H-benzoimidazol-2-yl)-ethyl]-phenylamine
• CAS No: 883541-99-9
• MF: C₁₆H₁₇N₃
• MW: 251.326283216476
• CID: 1004860
• PubChem ID: 6488084
• Update Time: 2025-04-20

4-[2-(5-Methyl-1H-benzoimidazol-2-yl)-ethyl]-phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(5-Methyl-1H-benzoimidazol-2-yl)-ethyl]-phenylamine
• 4-[2-(5-methyl-1H-1,3-benzodiazol-2-yl)ethyl]aniline
• VS-07047
• 4-(2-(6-Methyl-1H-benzo[d]imidazol-2-yl)ethyl)aniline
• AKOS000104129
• 4-[2-(5-methyl-1 h-benzoimidazol-2-yl)-ethyl]-phenylamine
• 883541-99-9
• 4-(2-(5-Methyl-1H-benzo[d]imidazol-2-yl)ethyl)aniline
• CHEMBL1621593
• AKOS017560480
• BB 0256953
• CS-0360022
• 4-[2-(6-methyl-1H-benzimidazol-2-yl)ethyl]aniline
• DTXSID10424591
• 4-[2-(5-methyl-1H-benzimidazol-2-yl)ethyl]aniline
• STL259667
• BBL019979

• MDL： MFCD06067715
• Inchi： 1S/C16H17N3/c1-11-2-8-14-15(10-11)19-16(18-14)9-5-12-3-6-13(17)7-4-12/h2-4,6-8,10H,5,9,17H2,1H3,(H,18,19)
• InChI Key： KWTFEALFRDBRNW-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2N=C1CCC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 251.142247555g/mol
• Monoisotopic Mass: 251.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.7Ų

4-[2-(5-Methyl-1H-benzoimidazol-2-yl)-ethyl]-phenylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles